Cas no 62049-82-5 (Benzene, 1-nitro-2,4-bis(phenylthio)-)

Benzene, 1-nitro-2,4-bis(phenylthio)- structure
62049-82-5 structure
Product name:Benzene, 1-nitro-2,4-bis(phenylthio)-
CAS No:62049-82-5
MF:C18H13NO2S2
MW:339.43132
CID:1635010
PubChem ID:12436573

Benzene, 1-nitro-2,4-bis(phenylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-nitro-2,4-bis(phenylthio)-
    • 1-nitro-2,4-bis(phenylsulfanyl)benzene
    • DTXSID50498211
    • 62049-82-5
    • 1,1'-[(4-Nitro-1,3-phenylene)disulfanediyl]dibenzene
    • Inchi: InChI=1S/C18H13NO2S2/c20-19(21)17-12-11-16(22-14-7-3-1-4-8-14)13-18(17)23-15-9-5-2-6-10-15/h1-13H
    • InChI Key: MDLUPNGAZRGAGK-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)SC2=CC(=C(C=C2)[N+](=O)[O-])SC3=CC=CC=C3

Computed Properties

  • Exact Mass: 339.03889
  • Monoisotopic Mass: 339.03877100g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 96.4Ų

Experimental Properties

  • PSA: 43.14

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